![molecular formula C15H10BrN3O3 B2913832 5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide CAS No. 1396766-72-5](/img/structure/B2913832.png)
5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their antibacterial properties, particularly against both gram-positive and gram-negative bacteria . The structure of furan compounds allows for the synthesis of various antibacterial agents that can be used to combat microbial resistance, which is a growing global issue due to the ineffectiveness of currently available antimicrobial medicines.
Antifungal and Antiviral Properties
These compounds also exhibit significant antifungal and antiviral activities . This makes them valuable in the development of treatments for infections caused by fungi and viruses, which are often difficult to treat with traditional medications.
Anti-inflammatory and Analgesic Effects
The anti-inflammatory and analgesic effects of furan derivatives make them potential candidates for the treatment of pain and inflammation-related conditions . Their mechanism of action in these applications is a subject of ongoing research.
Anticancer Potential
There is a growing interest in the anticancer potential of furan derivatives. They have been shown to exhibit activity against various cancer cell lines, making them promising agents in the search for new cancer therapies .
Antidepressant and Anti-anxiety Applications
The pharmacological profile of furan derivatives includes potential antidepressant and anti-anxiety effects . This suggests their possible use in the management of mental health disorders, although further clinical studies are needed to confirm their efficacy and safety.
Anti-ulcer Properties
Furan derivatives have been reported to possess anti-ulcer properties, which could be beneficial in the treatment of peptic ulcers . Their ability to modulate gastric acid secretion and protect the stomach lining from damage is of particular interest in gastroenterology.
Antihypertensive and Cardiovascular Effects
The cardiovascular system may also benefit from the properties of furan derivatives, as they have shown antihypertensive effects . Research into their potential to treat hypertension and other cardiovascular diseases is an important area of medicinal chemistry.
Neuroprotective Actions
Lastly, furan derivatives have demonstrated neuroprotective actions, which could be utilized in the treatment of neurodegenerative diseases such as Parkinson’s disease . Their role in protecting nerve cells from damage is a promising avenue for therapeutic intervention.
Mechanism of Action
Target of Action
Furan derivatives, to which this compound belongs, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Mode of Action
Furan derivatives have been found to be effective in inhibiting the growth of gram-positive bacteria . This suggests that the compound might interact with its targets, leading to changes that inhibit bacterial growth.
Biochemical Pathways
Furan derivatives are known to exhibit a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer . This suggests that the compound might affect multiple biochemical pathways leading to these therapeutic effects.
Result of Action
Given the wide range of therapeutic advantages of furan derivatives , it can be inferred that the compound might have diverse molecular and cellular effects.
properties
IUPAC Name |
5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN3O3/c16-13-7-6-12(22-13)14(20)19-10-8-17-15(18-9-10)21-11-4-2-1-3-5-11/h1-9H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AODUVKXOZPIBHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC=C(C=N2)NC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(2-phenoxypyrimidin-5-yl)furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.